molecular formula C20H19ClN4O2S2 B12196559 2-{(5Z)-5-[(2Z)-2-chloro-3-phenylprop-2-en-1-ylidene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}-N-[3-(1H-imidazol-1-yl)propyl]acetamide

2-{(5Z)-5-[(2Z)-2-chloro-3-phenylprop-2-en-1-ylidene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}-N-[3-(1H-imidazol-1-yl)propyl]acetamide

Cat. No.: B12196559
M. Wt: 447.0 g/mol
InChI Key: LJODUCMYPMOMFO-LSQIQBGYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 2-{(5Z)-5-[(2Z)-2-chloro-3-phenylprop-2-en-1-ylidene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}-N-[3-(1H-imidazol-1-yl)propyl]acetamide is a thiazolidinone derivative characterized by a conjugated enone system, a chloro-substituted phenylpropenylidene moiety, and an imidazole-containing propylacetamide side chain. Its molecular formula is C₂₀H₁₈ClN₅O₂S₂, with an average molecular weight of 463.97 g/mol (calculated). The Z-configuration of the double bonds in the enone and propenylidene groups suggests a planar geometry, which may influence its electronic properties and intermolecular interactions .

Thiazolidinones are known for diverse bioactivities, including antimicrobial, anticancer, and anti-inflammatory effects.

Properties

Molecular Formula

C20H19ClN4O2S2

Molecular Weight

447.0 g/mol

IUPAC Name

2-[(5Z)-5-[(Z)-2-chloro-3-phenylprop-2-enylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(3-imidazol-1-ylpropyl)acetamide

InChI

InChI=1S/C20H19ClN4O2S2/c21-16(11-15-5-2-1-3-6-15)12-17-19(27)25(20(28)29-17)13-18(26)23-7-4-9-24-10-8-22-14-24/h1-3,5-6,8,10-12,14H,4,7,9,13H2,(H,23,26)/b16-11-,17-12-

InChI Key

LJODUCMYPMOMFO-LSQIQBGYSA-N

Isomeric SMILES

C1=CC=C(C=C1)/C=C(/C=C\2/C(=O)N(C(=S)S2)CC(=O)NCCCN3C=CN=C3)\Cl

Canonical SMILES

C1=CC=C(C=C1)C=C(C=C2C(=O)N(C(=S)S2)CC(=O)NCCCN3C=CN=C3)Cl

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{(5Z)-5-[(2Z)-2-chloro-3-phenylprop-2-en-1-ylidene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}-N-[3-(1H-imidazol-1-yl)propyl]acetamide typically involves multiple steps:

    Formation of the Thiazolidinone Ring: This step involves the reaction of a suitable thioamide with a haloketone under basic conditions to form the thiazolidinone ring.

    Introduction of the Phenylpropene Moiety: The phenylpropene group is introduced via a Wittig reaction, where a phosphonium ylide reacts with an aldehyde to form the desired alkene.

    Attachment of the Imidazole Group: The final step involves the coupling of the imidazole group to the acetamide backbone using a suitable coupling reagent like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of a base.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity. This could include the use of continuous flow reactors for the Wittig reaction and automated synthesis platforms for the coupling steps.

Chemical Reactions Analysis

Types of Reactions

    Oxidation: The compound can undergo oxidation reactions, particularly at the thiazolidinone ring, leading to the formation of sulfoxides or sulfones.

    Reduction: Reduction reactions can target the double bonds in the phenylpropene moiety, converting them to single bonds.

    Substitution: The compound can undergo nucleophilic substitution reactions, especially at the chloro group in the phenylpropene moiety.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid (m-CPBA).

    Reduction: Reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

    Substitution: Nucleophiles such as amines or thiols can be used under basic conditions to replace the chloro group.

Major Products

    Oxidation: Sulfoxides or sulfones.

    Reduction: Saturated phenylpropane derivatives.

    Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry

In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its unique structure allows for various functionalization reactions, making it a versatile intermediate.

Biology

In biological research, the compound’s imidazole group can interact with metal ions, making it useful in studying metalloenzymes and other metal-dependent biological processes.

Medicine

The compound’s potential medicinal applications include its use as a lead compound for the development of new drugs. Its structure suggests possible activity against various biological targets, including enzymes and receptors.

Industry

In the industrial sector, this compound can be used in the development of new materials with specific properties, such as enhanced thermal stability or unique electronic characteristics.

Mechanism of Action

The mechanism of action of 2-{(5Z)-5-[(2Z)-2-chloro-3-phenylprop-2-en-1-ylidene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}-N-[3-(1H-imidazol-1-yl)propyl]acetamide involves its interaction with specific molecular targets. The imidazole group can coordinate with metal ions, potentially inhibiting metalloenzymes. The phenylpropene moiety may interact with hydrophobic pockets in proteins, while the thiazolidinone ring can form hydrogen bonds with amino acid residues.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Variations and Electronic Properties

Table 1: Structural and Physicochemical Comparison
Compound Name Molecular Formula Substituents on Thiazolidinone Core Molecular Weight (g/mol) Key Features
Target Compound C₂₀H₁₈ClN₅O₂S₂ (2Z)-2-chloro-3-phenylpropenylidene 463.97 Conjugated enone system, imidazole side chain
2-[(5Z)-5-(3-Chlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-[3-(1H-imidazol-1-yl)propyl]acetamide C₁₈H₁₇ClN₄O₂S₂ 3-Chlorobenzylidene 420.93 Simpler benzylidene substituent, no propenyl linkage
N-(4-chloro-5H-1,2,3-dithiazol-5-ylidene)pyridin-X-amines C₇H₄ClN₃S₂ Dithiazole core 229.71 Dithiazole scaffold, lacks thiazolidinone and imidazole moieties

Key Observations :

  • The target compound’s propenylidene group introduces extended conjugation and steric bulk compared to the simpler 3-chlorobenzylidene analog . This may enhance π-π stacking interactions with biological targets.

Spectroscopic and Crystallographic Insights

  • NMR Analysis : highlights that substituents in regions analogous to the propenylidene group (e.g., positions 29–36 and 39–44 in related compounds) cause distinct chemical shift changes in ¹H NMR. For the target compound, the propenylidene’s chloro and phenyl groups would deshield nearby protons, producing unique splitting patterns .
  • Crystallography: Software like SHELXL and ORTEP (used in ) could resolve the Z-configuration and planarity of the target compound’s enone system, critical for validating its structure.

Biological Activity

The compound 2-{(5Z)-5-[(2Z)-2-chloro-3-phenylprop-2-en-1-ylidene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}-N-[3-(1H-imidazol-1-yl)propyl]acetamide is a thiazolidine derivative that has garnered attention for its potential biological activities, particularly in the fields of oncology and pharmacology. This article reviews the biological activity of this compound, focusing on its anticancer properties, mechanisms of action, and structure–activity relationships (SAR).

Chemical Structure and Properties

The compound features a thiazolidinone core with a chloro-substituted phenyl group and an imidazole moiety. The structural characteristics contribute to its biological activity. The thiazolidinone framework is known for its diverse biological properties, including anti-inflammatory and antidiabetic effects.

Anticancer Properties

Recent studies have highlighted the compound's potential as an anticancer agent. For instance, it has been shown to induce apoptosis in cancer cells, which is critical for inhibiting tumor growth. The mechanism involves:

  • Mitochondrial Membrane Potential Disruption : The compound decreases mitochondrial membrane potential, leading to the release of pro-apoptotic factors .
  • Caspase Activation : Increased activation of caspase-9 has been observed, indicating that the compound triggers the intrinsic apoptotic pathway .

Inhibition of Protein Tyrosine Phosphatases

The compound has also demonstrated inhibitory activity against protein tyrosine phosphatases (PTP), which are crucial in regulating cellular signaling pathways related to cancer progression. Specific findings include:

  • IC50 Values : Certain derivatives have shown IC50 values as low as 6.09 µM against PTP1B, indicating potent inhibitory effects .

Structure–Activity Relationship (SAR)

The effectiveness of this compound can be attributed to specific structural components:

Structural FeatureActivity Description
Chloro Group Enhances lipophilicity and biological activity
Thiazolidinone Core Essential for anticancer activity
Imidazole Moiety Contributes to interaction with biological targets

Study 1: Antitumor Activity

In a recent study, derivatives of thiazolidinones were tested against various cancer cell lines. The results indicated that compounds with a similar structure to our target compound exhibited significant cytotoxicity, with mechanisms involving apoptosis and cell cycle arrest.

Study 2: Enzyme Inhibition

Another research effort focused on the inhibition of mushroom tyrosinase by thiazolidinone derivatives. The most potent compound showed an IC50 of 3.17 µM, demonstrating the potential for developing skin-whitening agents or anti-melanogenic drugs .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.